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Pivaloyl Cyanide: Basic Information

The table below summarizes the core chemical and physical data for pivaloyl cyanide.

Property Description

CAS Number 42867-40-3 [1]

Chemical Name Pivaloyl Cyanide [1]

Synonyms Trimethylacetyl Cyanide; 2,2-Dimethylpropanoyl Cyanide [1]

Molecular Formula C₆H₉NO [1]

Molecular Weight 111.14 g/mol [1]

Storage 2-8°C (Refrigerator) [1]

Synthesis and Handling Protocols

While detailed analytical methods are not available, the search results provide insights into its synthesis and

stability, which are crucial for troubleshooting.
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Synthesis of Pivaloyl Cyanide

A primary method for synthesizing pivaloyl cyanide involves the reaction of pivalic anhydride with

hydrocyanic acid in the presence of a catalyst [2] [3] [4].

Detailed Experimental Procedure [3]:

Reaction Setup: A suspension is prepared containing copper(I) cyanide (CuCN) as a catalyst in

diphenyl ether as a diluent.
Introduction of Reagents: Pivalic anhydride and gaseous hydrocyanic acid (HCN) are introduced

into the reaction mixture.
Reaction Conditions: The reaction is typically carried out at elevated temperatures. One patent

specifies a temperature range of 120°C to 160°C [3].
Work-up: After the reaction is complete, the mixture is cooled. The crude pivaloyl cyanide can be

isolated through evaporation of the diluent under reduced pressure.
Purification: The final product is purified by fractional distillation to obtain pure pivaloyl cyanide
[3].

Key Considerations:

Catalyst: The process commonly uses copper(I) cyanide. Alkali metal or alkaline earth metal salts

can also be employed as catalysts [2] [4].
Safety: This procedure involves the use of highly toxic hydrocyanic acid, requiring appropriate

engineering controls and personal protective equipment.

Stability and Storage

Pivaloyl cyanide is a reactive compound. Its recommended storage condition is in a refrigerator at 2-8°C

[1]. Its reactivity is leveraged in synthesis, where it is known to participate in reactions such as the acylation

of C-magnesiated nitriles to form reactive intermediates like acyl ketenimines [5].

Potential Analytical Approaches

Since direct analytical methods for pivaloyl cyanide were not found, the following suggestions are based on

general analytical chemistry principles and related compounds.
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Chromatography: Techniques like Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC) are suitable for analyzing volatile or semi-volatile organic compounds. You
would need to select an appropriate column (e.g., a non-polar to mid-polar capillary column for GC)

and optimize the temperature program or mobile phase [6].
Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy can be used for structural

confirmation and purity assessment. Note that pivalic acid is sometimes used as an internal standard
in NMR, with its singlet appearing at 1.08 ppm [7].

Mass Spectrometry (MS): Coupling GC or HPLC with Mass Spectrometry is a powerful method for
identification and quantification. Electron Ionization (EI) in MS can produce characteristic nitrilium

cations from related compounds, which could serve as a model for investigating the fragmentation
pattern of pivaloyl cyanide [6].

Troubleshooting Common Scenarios

The following workflow outlines a logical approach to diagnosing issues with pivaloyl cyanide in

experimental procedures.

Problem: Low Yield or Purity

Check Storage Conditions Verify Reaction Catalyst Confirm Reagent Purity Review Purification Parameters

Guide: Store at 2-8°C  [1] Guide: Ensure active CuCN catalyst  [3] [4] Guide: Use fresh, anhydrous pivalic anhydride Guide: Optimize fractional distillation  [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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